1-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[oxan-4-yl(pyridin-3-yl)methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C17H21N3O2S/c21-17(19-12-15-4-2-10-23-15)20-16(13-5-8-22-9-6-13)14-3-1-7-18-11-14/h1-4,7,10-11,13,16H,5-6,8-9,12H2,(H2,19,20,21)
• InChI Key: SZEABWYLRQHLBW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CN=CC=C2)NC(=O)NCC3=CC=CS3
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

1-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential biochemical and physiological effects. This compound is synthesized through a specific method, and its mechanism of action is still being studied. In

Scientific Research Applications

Heterocyclic Compound Synthesis

This compound is involved in the synthesis of a broad range of heterocyclic compounds. Research has demonstrated its utility in creating pyridine and naphthyridine derivatives, offering a pathway to novel materials with potential applications in pharmaceuticals and materials science (Abdelrazek et al., 2010).

Antimicrobial Activity

Derivatives of this compound have been synthesized and shown to possess antimicrobial activity. Studies include the synthesis of novel pyrimidine derivatives, which have been evaluated for their potential in treating microbial infections, demonstrating the compound's role in the development of new antibacterial and antifungal agents (Reddy, C. S. Reddy, & Venugopal, 2003).

Metallo-Supramolecular Assemblies

Research has explored the assembly of metallo-supramolecular macrocycles using pyridine-substituted urea ligands. These studies underscore the potential of such compounds in the formation of complex structures that could have implications in catalysis, environmental remediation, and the development of nanomaterials (Troff et al., 2012).

Anticancer Agents

The compound has been involved in the design and synthesis of derivatives aimed at evaluating antiproliferative effects against various cancer cell lines. This research points to its potential application in developing new anticancer therapies, highlighting the compound's role in medicinal chemistry and drug discovery (Zhang et al., 2019).

Antiproliferative Activity

Further extending its application in cancer research, derivatives of this compound have been synthesized and tested for their antiproliferative activity on different cancer cell lines. The findings suggest that these derivatives could serve as promising candidates for novel anticancer drugs, underlining the compound’s significance in therapeutic agent development (Feng et al., 2020).